Cas no 1516504-84-9 (5-bromo-2-methylbenzene-1-carboximidamide)

• Product Name: 5-bromo-2-methylbenzene-1-carboximidamide
• CAS No: 1516504-84-9
• MF: C₈H₉BrN₂
• MW: 213.074460744858
• CID: 6439750
• PubChem ID: 82648130
• Update Time: 2025-10-28

5-bromo-2-methylbenzene-1-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-methylbenzene-1-carboximidamide
• Benzenecarboximidamide, 5-bromo-2-methyl-

• Inchi： 1S/C8H9BrN2/c1-5-2-3-6(9)4-7(5)8(10)11/h2-4H,1H3,(H3,10,11)
• InChI Key： KAHDEPWPKXSDKC-UHFFFAOYSA-N
• SMILES： C1(C(N)=N)=CC(Br)=CC=C1C

Experimental Properties

• Density: 1.54±0.1 g/cm3(Predicted)
• Boiling Point: 295.6±50.0 °C(Predicted)
• pka: 11.16±0.50(Predicted)

Additional information on 5-bromo-2-methylbenzene-1-carboximidamide

5-Bromo-2-methylbenzene-1-carboximidamide (CAS No. 1516504-84-9): A Comprehensive Overview

5-Bromo-2-methylbenzene-1-carboximidamide (CAS No. 1516504-84-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated aromatic derivative belongs to the class of benzene carboximidamides, which are known for their versatile applications in medicinal chemistry and material science. The presence of both a bromo substituent and a carboximidamide functional group makes this compound a valuable intermediate in synthetic organic chemistry.

The molecular structure of 5-bromo-2-methylbenzene-1-carboximidamide features a benzene ring substituted at the 1-position with a carboximidamide group (-C(=NH)NH₂), at the 2-position with a methyl group (-CH₃), and at the 5-position with a bromine atom (-Br). This unique arrangement of functional groups contributes to its chemical reactivity and potential biological activity. Researchers have shown particular interest in this compound as a building block for the synthesis of more complex molecules with potential therapeutic applications.

In recent years, 5-bromo-2-methylbenzene carboximidamide derivatives have emerged as important intermediates in drug discovery programs. The pharmaceutical industry has explored these compounds for their potential as kinase inhibitors, with particular focus on their ability to modulate various cellular signaling pathways. The bromine substituent in the meta position relative to the carboximidamide group offers strategic advantages in further chemical modifications through cross-coupling reactions, making it a versatile synthon in medicinal chemistry.

The synthesis of 5-bromo-2-methylbenzene-1-carboximidamide typically involves multi-step organic transformations starting from commercially available precursors. Common synthetic routes may include bromination of appropriately substituted toluene derivatives followed by conversion of the carboxylic acid or nitrile functionalities to the carboximidamide group. The purity and characterization of this compound are typically verified using advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry.

From a physicochemical perspective, 5-bromo-2-methylbenzene carboximidamide generally appears as a white to off-white crystalline solid under standard conditions. Its solubility profile shows moderate solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and methanol, but limited solubility in water. These properties are important considerations for researchers working with this compound in various applications.

The stability of 5-bromo-2-methyl-1-carboximidamide benzene under different environmental conditions has been a subject of investigation. Like many aromatic compounds with electron-withdrawing groups, it demonstrates reasonable stability at room temperature when stored properly. However, as with all chemical substances, appropriate storage conditions (typically cool, dry environments in airtight containers) are recommended to maintain its integrity over extended periods.

In the context of current research trends, 5-bromo-2-methylbenzene-1-carboximidamide has been investigated as a potential precursor for the development of novel heterocyclic compounds. The pharmaceutical industry's growing interest in small molecule therapeutics and targeted drug delivery systems has increased demand for specialized intermediates like this compound. Its structural features make it particularly suitable for creating molecular scaffolds with potential biological activity.

Recent publications in medicinal chemistry journals have highlighted the utility of brominated benzene carboximidamides in the design of enzyme inhibitors. The electron-withdrawing nature of the bromine substituent can influence the electronic properties of the aromatic system, potentially enhancing interactions with biological targets. This has led to increased research activity around compounds like CAS 1516504-84-9 in academic and industrial settings.

The agrochemical sector has also shown interest in derivatives of 5-bromo-2-methylbenzene-1-carboximidamide for the development of new crop protection agents. The structural motif present in this compound has been explored in the synthesis of potential fungicides and herbicides, although most applications remain at the research stage. The ability to further functionalize this molecule makes it attractive for structure-activity relationship studies in agrochemical discovery.

From a commercial availability standpoint, 5-bromo-2-methylbenzene carboximidamide is typically supplied by specialty chemical manufacturers catering to the research and development market. The compound is generally offered in various quantities ranging from milligram to kilogram scales, with purity specifications typically exceeding 95%. Current market trends indicate steady demand for this intermediate, particularly from contract research organizations and pharmaceutical companies engaged in early-stage drug discovery.

Quality control protocols for CAS 1516504-84-9 involve rigorous analytical testing to ensure batch-to-batch consistency. Advanced chromatographic techniques are employed to monitor impurities, while spectroscopic methods confirm structural integrity. These quality assurance measures are critical for researchers who require high-purity materials for their synthetic and biological studies.

In the broader context of chemical research, 5-bromo-2-methylbenzene-1-carboximidamide represents an interesting case study in the design of functionalized aromatic compounds. The strategic placement of substituents on the benzene ring offers multiple points for further chemical modification, making it a versatile building block in organic synthesis. This characteristic has contributed to its popularity in medicinal chemistry programs focused on lead optimization.

Future research directions for compounds like 5-bromo-2-methylbenzene carboximidamide may include exploration of their coordination chemistry with transition metals, potential applications in materials science, and further investigations into their biological activities. The ongoing need for novel chemical entities in drug discovery ensures continued interest in such specialized intermediates.

From a safety perspective, standard laboratory precautions are recommended when handling 5-bromo-2-methyl-1-carboximidamide benzene. While not classified as highly hazardous, appropriate personal protective equipment including gloves and eye protection should be used. Material safety data sheets provided by manufacturers contain detailed information about handling, storage, and disposal procedures for this compound.

The intellectual property landscape surrounding 5-bromo-2-methylbenzene-1-carboximidamide and its derivatives continues to evolve. Recent patent literature reveals ongoing interest in this structural class, particularly in the context of kinase inhibitors and other therapeutic agents. This patent activity reflects the compound's potential value in pharmaceutical development pipelines.

In conclusion, 5-bromo-2-methylbenzene-1-carboximidamide (CAS No. 1516504-84-9) represents an important intermediate in modern chemical research. Its unique combination of substituents offers multiple opportunities for chemical transformation, making it valuable for pharmaceutical, agrochemical, and materials science applications. As research into specialized organic compounds continues to advance, the utility of this brominated carboximidamide derivative is likely to expand further.